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Compound of Interest |

Compound Name: Disperse yellow 211
CAS No.: 86836-02-4
Cat. No.: B15599773
Get Quote
Introduction

Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for
dyeing polyester and other synthetic fibers.[1] The identification of these dyes is crucial in
various fields, including forensic science, quality control in the textile industry, and
environmental monitoring.[2] Traditional methods for dye analysis often involve time-consuming
extraction and chromatographic separation steps.[3][4] Direct Analysis in Real Time Mass
Spectrometry (DART-MS) offers a rapid, high-throughput alternative, requiring minimal to no
sample preparation for the direct analysis of dyes on textile fibers.[5][6] This application note
details a protocol for the rapid identification of Disperse Yellow 211 on polyester fibers using
DART-MS.

Principle of DART-MS

DART is an ambient ionization technique that utilizes a heated stream of metastable gas,
typically helium, to desorb and ionize analytes from a sample surface.[6] The heated gas
facilitates the thermal desorption of the dye molecules from the fiber, while the metastable
helium atoms initiate a series of gas-phase reactions that lead to the ionization of the analyte.
[5] The resulting ions are then introduced into a mass spectrometer for detection and analysis.
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This method allows for the direct analysis of solid samples in their native state, significantly
reducing analysis time.[6]

Experimental Protocol
Materials and Reagents

o Sample: Polyester fibers dyed with Disperse Yellow 211.
e Instrumentation:
o DART ion source

o High-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Quadrupole Time-of-
Flight (QTOF))

o Gas Supply: High-purity helium

» Tools: Fine-tipped tweezers for sample handling.

Sample Preparation

No specific sample preparation is required. A single fiber or a small piece of the dyed fabric can
be analyzed directly.[1][5]

DART-MS Analysis

e Instrument Setup:
o Set the DART-MS parameters as detailed in Table 1.
o Allow the instrument to stabilize.

e Sample Introduction:

o Using tweezers, hold a single fiber or a small section of the dyed fabric in the gap between
the DART ion source and the mass spectrometer inlet.

o Data Acquisition:
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o Acquire mass spectra in positive ion mode over a relevant mass range for Disperse
Yellow 211 (exact mass: 361.0632 g/mol ).

Results and Data Presentation

The DART-MS analysis of polyester fibers dyed with Disperse Yellow 211 resulted in the
successful detection of the protonated molecule ([M+H]*). The methodology proved to be
sensitive for the positive characterization of the disperse dye directly from the fiber.[1] While
specific quantitative data such as detection limits were not detailed in the primary reference,
the key operational parameters for successful analysis are summarized below.

Table 1: DART-MS Operational Parameters for the Analysis of Disperse Dyes on Polyester
Fibers

Parameter Value

lonization Mode Positive

DART Gas Helium

DART Gas Temperature 300°C

DART to MS Inlet Distance ~1cm

Mass Spectrometer High-Resolution (QTOF)

Data Acquisition Real-time mass spectra collection

Source: Adapted from methodology described for disperse dye analysis on polyester.[7]

Visualizations
Experimental Workflow

The following diagram illustrates the streamlined workflow for the identification of Disperse
Yellow 211 on fibers using DART-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.5.3. DART parameters and method development [bio-protocol.org]

» To cite this document: BenchChem. [Application Note: Rapid Identification of Disperse Yellow
211 on Fibers using DART-MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599773/docs#application-note-rapid-identification-
of-disperse-yellow-211-on-fibers-using-dart-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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